B1576616 ETD152

ETD152

Cat. No.: B1576616
Attention: For research use only. Not for human or veterinary use.
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Description

  • Chemical identity: IUPAC name, molecular formula, and structural diagram.
  • Applications: Therapeutic use, industrial relevance, or material properties.
  • Research significance: Why it is compared to specific analogs (e.g., bioavailability, cost-effectiveness, or environmental impact) .

Properties

bioactivity

Antifungal

sequence

DKLIGSCVWGAVNYTSRCNAECKRRGYKGGHCGSFANVNCWCET

Origin of Product

United States

Comparison with Similar Compounds

Critical Limitations in the Provided Evidence

Recommendations for Obtaining ETD152-Specific Information

To fulfill the user’s request, the following steps are necessary:

  • Access specialized databases : Use platforms like SciFinder, Reaxys, or PubChem to retrieve structural and functional data for this compound and its analogs.
  • Review patent literature : Search for patents involving this compound to identify its applications and competitive compounds.
  • Consult peer-reviewed journals : Prioritize journals in medicinal chemistry, organic synthesis, or materials science for comparative studies. For example:
    • Journal of Medicinal Chemistry for pharmacological comparisons.
    • ACS Applied Materials & Interfaces for material performance data.
  • Leverage structure-activity relationship (SAR) studies : Compare this compound’s functional groups, binding affinities, and efficacy with structurally similar compounds.

Hypothetical Framework for a Comparative Study (If Data Were Available)

If this compound data were accessible, the article should follow the structure emphasized in the evidence, such as:

Comparison with Similar Compounds

A rigorous comparison would require tables and figures, such as:

Property This compound Compound A Compound B Reference
Molecular Weight [Data] [Data] [Data]
LogP (Lipophilicity) [Data] [Data] [Data]
IC50 (Biological Activity) [Data] [Data] [Data]
  • Key parameters :
    • Physicochemical properties : Solubility, stability, melting point.
    • Biological activity : Efficacy, toxicity, selectivity.
    • Synthetic feasibility : Yield, cost, scalability .
  • Discussion : Explain why this compound outperforms or underperforms relative to analogs. Highlight trade-offs (e.g., higher potency but lower solubility).

Critical Gaps Identified in the Evidence

  • No experimental protocols: The evidence emphasizes "Materials and Methods" sections but lacks examples of how to present compound-specific procedures (e.g., synthesis optimization for this compound) .

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